Cas no 650615-78-4 (1-(((4-bromomethyl)phenyl)thio)-2-nitro-(trifluoromethyl)benzene)
650615-78-4 structure
Product Name:1-(((4-bromomethyl)phenyl)thio)-2-nitro-(trifluoromethyl)benzene
CAS No:650615-78-4
MF:C14H9BrF3NO2S
MW:392.190972089767
CID:961504
PubChem ID:628488
Update Time:2025-04-19
1-(((4-bromomethyl)phenyl)thio)-2-nitro-(trifluoromethyl)benzene Chemical and Physical Properties
Names and Identifiers
-
- 1-(((4-bromomethyl)phenyl)thio)-2-nitro-(trifluoromethyl)benzene
- 1-[4-(bromomethyl)phenyl]sulfanyl-2-nitro-4-(trifluoromethyl)benzene
- 1-{[4-(bromomethyl)phenyl]thio}-2-nitro-4-(trifluoromethyl)benzene
- AC1LCFSE
- AG-A-17935
- Benzene, 1-(4-bromomethylphenylthio)-4-trifluoromethyl-2-nitro-
- CTK5I9821
- KB-151617
- KM03147
- MolPort-001-774-408
- 1-[(4-Bromomethyl)phenyl)thio)-2-nitro-(trifluoromethyl)benzene
- 650615-78-4
- SCHEMBL13137736
- MFCD01570517
- PIDISHAWZWUURP-UHFFFAOYSA-N
- 1-([4-(Bromomethyl)phenyl]sulfanyl)-2-nitro-4-(trifluoromethyl)benzene #
- 1-{[4-(bromomethyl)phenyl]sulfanyl}-2-nitro-4-(trifluoromethyl)benzene
- DTXSID20347949
-
- Inchi: 1S/C14H9BrF3NO2S/c15-8-9-1-4-11(5-2-9)22-13-6-3-10(14(16,17)18)7-12(13)19(20)21/h1-7H,8H2
- InChI Key: PIDISHAWZWUURP-UHFFFAOYSA-N
- SMILES: BrCC1C=CC(=CC=1)SC1C=CC(C(F)(F)F)=CC=1[N+](=O)[O-]
Computed Properties
- Exact Mass: 390.94900
- Monoisotopic Mass: 390.94895g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 0
- Hydrogen Bond Acceptor Count: 6
- Heavy Atom Count: 22
- Rotatable Bond Count: 3
- Complexity: 383
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 5.3
- Topological Polar Surface Area: 71.1Ų
Experimental Properties
- Melting Point: 92-104°C
- PSA: 71.12000
- LogP: 6.18290
1-(((4-bromomethyl)phenyl)thio)-2-nitro-(trifluoromethyl)benzene Security Information
- Hazard Category Code: 36/37/38
- Safety Instruction: 26-36/37/39
1-(((4-bromomethyl)phenyl)thio)-2-nitro-(trifluoromethyl)benzene Related Literature
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Liao Xiaoqing,Li Ruiyi,Li Zaijun,Sun Xiulan,Wang Zhouping,Liu Junkang New J. Chem., 2015,39, 5240-5248
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Guiying Zhang,Maosheng Cheng,Yanni Li,Keliang Liu,Lifeng Cai Chem. Commun., 2013,49, 11086-11088
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3. Estimating and correcting interference fringes in infrared spectra in infrared hyperspectral imagingGhazal Azarfar,Ebrahim Aboualizadeh,Nicholas M. Walter,Simona Ratti,Camilla Olivieri,Alessandra Norici,Michael Nasse,Achim Kohler,Mario Giordano Analyst, 2018,143, 4674-4683
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Jason Y. C. Lim,Yong Yu,Guorui Jin,Kai Li,Yi Lu,Jianping Xie Nanoscale Adv., 2020,2, 3921-3932
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Christopher B. Rodell,Christopher B. Highley,Minna H. Chen,Neville N. Dusaj,Chao Wang,Lin Han,Jason A. Burdick Soft Matter, 2016,12, 7839-7847
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